Cas no 1705483-57-3 (1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 1705483-57-3
• MF: C₁₄H₂₀N₂O₃S
• MW: 296.385202407837
• CID: 5844479
• PubChem ID: 90591019
• Update Time: 2025-11-01

1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(methylsulfonyl)-8-azabicyclo[3.2.1]oct-8-yl]-2-(1H-pyrrol-1-yl)-
• 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one
• 1705483-57-3
• AKOS024883532
• 1-(3-(Methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
• F6441-4516
• 1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)-2-(1H-pyrrol-1-yl)ethanone
• 1-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)-2-pyrrol-1-ylethanone

• Inchi： 1S/C14H20N2O3S/c1-20(18,19)13-8-11-4-5-12(9-13)16(11)14(17)10-15-6-2-3-7-15/h2-3,6-7,11-13H,4-5,8-10H2,1H3
• InChI Key： WHBGPORTKHWXFI-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2CCC1CC(S(C)(=O)=O)C2)CN1C=CC=C1

Computed Properties

• Exact Mass: 296.11946368g/mol
• Monoisotopic Mass: 296.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 547.1±50.0 °C(Predicted)
• pka: -2.30±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1705483-57-3 and Product Name: 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one

The compound in question, identified by the CAS number 1705483-57-3, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. Its product name, 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one, provides a detailed insight into its chemical composition, highlighting key functional groups and structural motifs that contribute to its potential biological activity.

The core structure of this compound features a bicyclo[3.2.1]octane backbone, which is a fused ring system consisting of three carbon rings. This particular arrangement imparts rigidity and specific spatial constraints to the molecule, which can be critical for its interaction with biological targets. The presence of an 8-azabicyclo[3.2.1]octane moiety further enhances the complexity of the molecule, introducing a nitrogen atom into the ring system. This nitrogen-rich environment can facilitate various hydrogen bonding interactions and influence the compound's solubility and metabolic stability.

One of the most striking features of this compound is the 3-methanesulfonyl group attached to the bicyclic system. The methanesulfonyl group is a well-known pharmacophore that can enhance binding affinity and metabolic stability in drug candidates. Its electron-withdrawing nature can also modulate the electronic properties of adjacent functional groups, potentially influencing the compound's reactivity and biological activity.

The other prominent feature is the 2-(1H-pyrrol-1-yl)ethan-1-one moiety, which introduces a pyrrole ring into the molecular structure. Pyrrole derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this pyrrole group into the bicyclic scaffold suggests that this compound may exhibit similar biological effects, although further research is needed to fully elucidate its mechanism of action.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this compound may interact with various protein targets, including enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations suggest that it could bind to enzymes implicated in inflammation and pain signaling, making it a promising candidate for therapeutic development.

In addition to its potential therapeutic applications, this compound has also attracted interest for its synthetic utility. The unique structural framework presents challenges and opportunities for chemists seeking to develop new synthetic methodologies. Researchers have explored various strategies to construct the bicyclo[3.2.1]octane core, including cycloaddition reactions and transition-metal-catalyzed transformations. These efforts not only contribute to the fundamental understanding of organic synthesis but also pave the way for the development of novel drug candidates.

The field of medicinal chemistry continues to evolve rapidly, with an increasing emphasis on targeted drug design and personalized medicine. Compounds like 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-yl)ethan-1-one represent the cutting edge of this research, combining structural complexity with functional diversity. As our understanding of biological systems improves, so does our ability to design molecules that precisely target disease-causing pathways.

Future studies are likely to focus on optimizing the pharmacological properties of this compound through structure-based drug design and medicinal chemistry interventions. Techniques such as crystallography and nuclear magnetic resonance (NMR) spectroscopy will be instrumental in determining its three-dimensional structure and understanding how it interacts with biological targets at an atomic level.

Moreover, preclinical studies will be essential to evaluate its safety profile and efficacy in animal models before moving on to human trials. These studies will provide valuable insights into its potential as a therapeutic agent and help identify any potential side effects or limitations.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and clinical medicine. Compounds like 1705483-57-3 exemplify the importance of interdisciplinary research in advancing drug discovery and development.

In conclusion, 1-{3-methanesulfonyl-8-azabicyclo[3.2.1]octan-8-yl}-2-(1H-pyrrol-1-y)ethanone represents a fascinating example of modern medicinal chemistry at work. Its unique structural features and potential biological activities make it an intriguing candidate for further research and development in pharmaceuticals.